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Compound of Interest

Compound Name: Oct-1-EN-6-yne

Cat. No.: B14322320

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oct-1-en-6-yne is an organic molecule featuring both an alkene and an alkyne functional
group.[1][2] Its structure as a 1,6-enyne makes it a versatile building block in organic synthesis,
offering a platform for the construction of complex cyclic and acyclic molecules. This guide
explores potential research avenues for Oct-1-en-6-yne, focusing on its chemical reactivity and
potential applications in medicinal chemistry and drug development. The unique arrangement
of the double and triple bonds allows for a variety of chemical transformations, making it a
molecule of significant interest for creating novel molecular scaffolds.

Core Properties of Oct-1-en-6-yne

A clear understanding of the fundamental properties of Oct-1-en-6-yne is crucial for its
application in research.
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Property Value Source

Molecular Formula CsHa2 PubChem[1]
IUPAC Name oct-1-en-6-yne PubChem[1]
CAS Number 109828-40-2 PubChem[1]
Molecular Weight 108.18 g/mol PubChem[1]
Canonical SMILES CC#CcCcce=C PubChem[1]

Potential Research Areas in Synthetic Chemistry

The reactivity of the enyne moiety in Oct-1-en-6-yne opens up a vast landscape for synthetic
exploration. The primary areas of interest lie in intramolecular reactions that can lead to the
rapid construction of complex carbocyclic and heterocyclic frameworks.

Transition Metal-Catalyzed Cycloisomerization

Transition metal catalysts, particularly those based on gold, iridium, and iron, are known to
efficiently catalyze the cycloisomerization of 1,6-enynes. These reactions can lead to a variety
of cyclic products, often with high stereoselectivity.

a) Gold-Catalyzed Cycloisomerization: Gold(l) catalysts are particularly effective in activating
the alkyne moiety of 1,6-enynes, initiating a cascade of reactions to form bicyclic products. The
reaction typically proceeds through a 5-exo-dig or 6-endo-dig cyclization pathway.

Experimental Protocol: General Procedure for Gold-Catalyzed Cycloisomerization of a 1,6-
Enyne

To a solution of the 1,6-enyne (e.g., Oct-1-en-6-yne) in an appropriate solvent such as
dichloromethane, a catalytic amount of a gold(l) complex (e.g., [Au(IPr)CI)//AgSbFe or
[Au(Johnphos)CI)/AgSbFs) is added. The reaction is typically stirred at room temperature until
completion. The resulting product, a bicyclic diene, can then be purified using standard
techniques like column chromatography.

Logical Workflow for Gold-Catalyzed Cycloisomerization
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Gold-Catalyzed Cycloisomerization Workflow

b) Iridium-Catalyzed Cycloaddition: Iridium complexes can catalyze the [2+2+2] cycloaddition of
1,6-enynes with external alkynes, leading to the formation of substituted benzene derivatives.
Intramolecular cycloisomerization is also possible, yielding methylene cyclopentane derivatives.

Experimental Protocol: General Procedure for Iridium-Catalyzed Cycloaddition of a 1,6-Enyne

A mixture of the 1,6-enyne (e.g., Oct-1-en-6-yne), an external alkyne, and a catalytic amount of
an iridium complex (e.g., [Ir(COD)CI]2) with a suitable ligand (e.g., dppe) in a solvent like
toluene is heated under an inert atmosphere. The reaction progress is monitored by techniques
such as TLC or GC-MS. Upon completion, the product is isolated and purified.

Logical Workflow for Iridium-Catalyzed Cycloaddition
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Iridium-Catalyzed [2+2+2] Cycloaddition Workflow

c) Iron-Catalyzed Reductive Cyclization: Iron catalysts offer a more sustainable and cost-
effective alternative for the cyclization of 1,6-enynes. These reactions typically proceed via a
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reductive pathway to yield substituted pyrrolidines and tetrahydrofurans when appropriate
heteroatoms are present in the tether.[3] For Oct-1-en-6-yne, which has a carbon tether, this
would lead to carbocyclic products.

Experimental Protocol: General Procedure for Iron-Catalyzed Reductive Cyclization of a 1,6-
Enyne

In a glovebox, an iron catalyst (e.g., FeCl2) and a ligand (e.g., an iminopyridine ligand) are
dissolved in a suitable solvent like THF. The 1,6-enyne (e.g., Oct-1-en-6-yne) is added,
followed by a reducing agent (e.g., EtzZn and MgBrz2-OEtz2). The reaction is stirred at room
temperature until the starting material is consumed. The reaction is then quenched, and the
product is isolated and purified.[3]

Radical Cyclizations

Radical-mediated cyclizations of 1,6-enynes provide a powerful tool for the synthesis of highly
functionalized cyclic compounds. These reactions can be initiated by various radical initiators
and can proceed through different cascade pathways.

Experimental Protocol: General Procedure for Radical Cascade Cyclization of a 1,6-Enyne

To a solution of the 1,6-enyne (e.g., Oct-1-en-6-yne) in a solvent such as DMSO, a radical
initiator (e.g., tert-butyl hydroperoxide) and a catalyst (e.g., a copper salt) are added. The
reaction mixture is then heated to initiate the radical cascade. The reaction progress is
monitored, and upon completion, the product is isolated and purified.[4]

Logical Workflow for Radical Cyclization
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Radical Cascade Cyclization Workflow
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Potential Research Areas in Drug Development

The enyne functional group is present in a number of natural products with interesting
biological activities, suggesting that derivatives of Oct-1-en-6-yne could be explored for their
therapeutic potential.[5]

Anti-inflammatory Agents

Enyne derivatives have been reported to possess anti-inflammatory properties.[5][6] The
mechanism of action is thought to be related to the inhibition of enzymes involved in the
inflammatory cascade, such as cyclooxygenases (COX-1 and COX-2).[7] Research in this area
could involve the synthesis of a library of Oct-1-en-6-yne derivatives and their screening for
anti-inflammatory activity in cellular and in vivo models.

Potential Signaling Pathway for Investigation

A potential avenue for research is the investigation of the effect of Oct-1-en-6-yne derivatives
on the arachidonic acid cascade. This pathway is central to inflammation and is the target of
many existing anti-inflammatory drugs.
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Hypothesized Anti-inflammatory Action

Antimicrobial Agents

The enyne motif is also found in natural products with antimicrobial activity. The development of
novel antibiotics is a critical area of research due to the rise of antibiotic-resistant bacteria. Oct-
1-en-6-yne could serve as a starting point for the synthesis of new antimicrobial compounds. A
research program could involve synthesizing derivatives and screening them against a panel of
pathogenic bacteria and fungi.

Enzyme Inhibitors
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The reactivity of the alkyne and alkene functionalities in Oct-1-en-6-yne makes it a candidate

for the design of covalent inhibitors of enzymes. The enyne could potentially react with

nucleophilic residues in the active site of an enzyme, leading to irreversible inhibition. This

approach has been successful in the development of various drugs.

Summary of Potential Research and Quantitative

Data

Research Area

Key
Reaction/Assay

Potential
Products/Outcome

Reported Yields for
1,6-Enynes

Gold-Catalyzed

Cycloisomerization

Cyclization of the

enyne moiety

Bicyclic dienes

Generally high (often
>90%)

Iridium-Catalyzed

Cycloaddition

[2+2+2] cycloaddition

with alkynes

Substituted benzenes

Moderate to good (50-
80%)

Iron-Catalyzed

Reductive Cyclization

Reductive cyclization

Substituted

carbocycles

Good (up to 80%)[3]

Radical Cyclization

Radical-initiated

cascade reaction

Functionalized cyclic

compounds

Variable, often

moderate to good

Anti-inflammatory

COX inhibition

Novel anti-

. assays, cellular ) N/A
Activity ) ] inflammatory agents
inflammation models
Minimum Inhibitory o )
o ) o ) New antimicrobial
Antimicrobial Activity Concentration (MIC) N/A
compounds
assays
Enzyme kinetics, .
o ) Potent and selective
Enzyme Inhibition covalent labeling N/A

studies

enzyme inhibitors

Conclusion

Oct-1-en-6-yne is a molecule with significant untapped potential. Its rich chemical reactivity,

particularly in the realm of transition metal-catalyzed and radical-mediated cyclizations,
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provides a fertile ground for the discovery of novel synthetic methodologies and the
construction of complex molecular architectures. Furthermore, the known biological activities of
other enyne-containing compounds suggest that derivatives of Oct-1-en-6-yne could be
valuable leads in the development of new therapeutic agents. The research areas outlined in
this guide offer a starting point for scientists and researchers to explore the full potential of this
versatile chemical building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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